Cas no 2138298-00-5 (Pyridine, 2-nitro-5-(2-thiazolyl)-)
Pyridine, 2-nitro-5-(2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-nitro-5-(2-thiazolyl)-
-
- Inchi: 1S/C8H5N3O2S/c12-11(13)7-2-1-6(5-10-7)8-9-3-4-14-8/h1-5H
- InChI Key: MQURBHJSPUINFW-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=O)=NC=C(C2=NC=CS2)C=C1
Pyridine, 2-nitro-5-(2-thiazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-379928-0.05g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-379928-0.1g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-379928-0.25g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-379928-0.5g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-379928-1.0g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-379928-2.5g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-379928-5.0g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-379928-10.0g |
2-nitro-5-(1,3-thiazol-2-yl)pyridine |
2138298-00-5 | 10.0g |
$3131.0 | 2023-03-02 |
Pyridine, 2-nitro-5-(2-thiazolyl)- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Pyridine, 2-nitro-5-(2-thiazolyl)-
Recent Advances in the Study of Pyridine, 2-nitro-5-(2-thiazolyl)- (CAS: 2138298-00-5) in Chemical Biology and Pharmaceutical Research
The compound Pyridine, 2-nitro-5-(2-thiazolyl)- (CAS: 2138298-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's distinctive nitro and thiazolyl groups make it a promising candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Pyridine, 2-nitro-5-(2-thiazolyl)- serves as a key precursor in the development of novel kinase inhibitors. The study utilized computational docking simulations to predict the compound's binding affinity to various kinase targets, followed by in vitro validation. Results indicated moderate inhibitory activity against several cancer-related kinases, suggesting its potential as a scaffold for further optimization.
In addition to its applications in kinase inhibition, Pyridine, 2-nitro-5-(2-thiazolyl)- has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the compound's efficacy against drug-resistant bacterial strains. The study employed a structure-activity relationship (SAR) approach, modifying the nitro and thiazolyl groups to enhance antibacterial activity. The findings revealed that specific derivatives of the compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to existing antibiotics.
The compound's mechanism of action has also been a subject of investigation. A 2024 study in Chemical Biology & Drug Design utilized proteomic profiling to elucidate the molecular targets of Pyridine, 2-nitro-5-(2-thiazolyl)- in bacterial cells. The research identified several essential bacterial enzymes as potential targets, including enzymes involved in cell wall biosynthesis and DNA replication. These insights provide a foundation for the rational design of new antimicrobial agents based on this chemical scaffold.
Despite these promising findings, challenges remain in the development of Pyridine, 2-nitro-5-(2-thiazolyl)- derivatives for clinical use. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further medicinal chemistry optimization. Recent advances in computational chemistry and high-throughput screening technologies offer new opportunities to overcome these hurdles. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.
In conclusion, Pyridine, 2-nitro-5-(2-thiazolyl)- (CAS: 2138298-00-5) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating various diseases, including cancer and bacterial infections. The compound's versatility underscores its importance as a tool in chemical biology and a potential lead in pharmaceutical development.
2138298-00-5 (Pyridine, 2-nitro-5-(2-thiazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)